Cas no 1389839-74-0 ((3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid)
(3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-7473508
- (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid
- 1389839-74-0
-
- Inchi: 1S/C6H10F3NO2/c1-5(2,4(11)12)3(10)6(7,8)9/h3H,10H2,1-2H3,(H,11,12)/t3-/m1/s1
- InChI Key: GHXPZXIZABWISS-GSVOUGTGSA-N
- SMILES: FC([C@@H](C(C(=O)O)(C)C)N)(F)F
Computed Properties
- Exact Mass: 185.06636305g/mol
- Monoisotopic Mass: 185.06636305g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 63.3Ų
(3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7473508-0.05g |
(3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid |
1389839-74-0 | 95.0% | 0.05g |
$983.0 | 2025-03-10 | |
| Enamine | EN300-7473508-0.1g |
(3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid |
1389839-74-0 | 95.0% | 0.1g |
$1031.0 | 2025-03-10 | |
| Enamine | EN300-7473508-0.25g |
(3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid |
1389839-74-0 | 95.0% | 0.25g |
$1078.0 | 2025-03-10 | |
| Enamine | EN300-7473508-0.5g |
(3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid |
1389839-74-0 | 95.0% | 0.5g |
$1124.0 | 2025-03-10 | |
| Enamine | EN300-7473508-1.0g |
(3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid |
1389839-74-0 | 95.0% | 1.0g |
$1172.0 | 2025-03-10 | |
| Enamine | EN300-7473508-2.5g |
(3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid |
1389839-74-0 | 95.0% | 2.5g |
$2295.0 | 2025-03-10 | |
| Enamine | EN300-7473508-5.0g |
(3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid |
1389839-74-0 | 95.0% | 5.0g |
$3396.0 | 2025-03-10 | |
| Enamine | EN300-7473508-10.0g |
(3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid |
1389839-74-0 | 95.0% | 10.0g |
$5037.0 | 2025-03-10 |
(3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid
Overview of (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid (CAS No. 1389839-74-0)
(3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid (CAS No. 1389839-74-0) is a synthetic amino acid with unique structural and functional properties. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. The compound's distinctive trifluoromethyl and dimethyl groups confer it with enhanced metabolic stability and pharmacological activity, making it a valuable candidate for various therapeutic targets.
The chemical structure of (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid is characterized by a chiral center at the 3-position, which imparts enantiomeric specificity to the molecule. This chirality is crucial for its biological activity and interactions with target proteins or enzymes. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the dimethyl groups contribute to its overall conformational rigidity and selectivity.
Recent studies have highlighted the potential of (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer pathways. The researchers found that the compound effectively suppressed the proliferation of cancer cells by interfering with key signaling cascades, suggesting its potential as an anticancer agent.
In another study conducted by a team of researchers at a leading pharmaceutical institute, (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid was evaluated for its neuroprotective properties. The results indicated that the compound could protect neurons from oxidative stress and apoptosis induced by neurotoxic agents. This finding opens up new avenues for its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The pharmacokinetic profile of (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid has also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates efficient cellular uptake and distribution to target tissues. Additionally, the trifluoromethyl group enhances its metabolic stability, reducing the risk of rapid degradation and increasing its bioavailability.
Clinical trials are currently underway to evaluate the safety and efficacy of (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid in human subjects. Preliminary data from phase I trials have shown promising results in terms of safety and tolerability. The compound has been well-tolerated at various dose levels with no significant adverse effects reported. These findings provide a strong foundation for advancing to phase II trials to further assess its therapeutic potential.
In conclusion, (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoic acid (CAS No. 1389839-74-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research and clinical trials are expected to provide further insights into its therapeutic efficacy and safety profile.
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